Cas no 2227855-91-4 (3-chloro-4-(1R)-1-hydroxyethylphenol)

• Product Name: 3-chloro-4-(1R)-1-hydroxyethylphenol
• CAS No: 2227855-91-4
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 5836933
• PubChem ID: 95424698
• Update Time: 2023-12-28

3-chloro-4-(1R)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(1R)-1-hydroxyethylphenol
• 3-chloro-4-[(1R)-1-hydroxyethyl]phenol
• 2227855-91-4
• EN300-1995023

• Inchi： 1S/C8H9ClO2/c1-5(10)7-3-2-6(11)4-8(7)9/h2-5,10-11H,1H3/t5-/m1/s1
• InChI Key： JNRWILIWNKRJJV-RXMQYKEDSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](C)O)O

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols